Cas no 1343081-94-6 (3-(1-Benzofuran-2-yl)-1,2,4-oxadiazole-5-thiol)

• Product Name: 3-(1-Benzofuran-2-yl)-1,2,4-oxadiazole-5-thiol
• CAS No: 1343081-94-6
• MF: C₁₀H₆N₂O₂S
• MW: 218.231840610504
• CID: 5055040
• PubChem ID: 63090264
• Update Time: 2025-11-06

3-(1-Benzofuran-2-yl)-1,2,4-oxadiazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-2-yl)-1,2,4-oxadiazole-5-thiol
• 3-(1-benzofuran-2-yl)-2H-1,2,4-oxadiazole-5-thione
• 3-(1-Benzofuran-2-yl)-1,2,4-oxadiazole-5-thiol

• Inchi： 1S/C10H6N2O2S/c15-10-11-9(12-14-10)8-5-6-3-1-2-4-7(6)13-8/h1-5H,(H,11,12,15)
• InChI Key： VUNUDJVWRMJHGP-UHFFFAOYSA-N
• SMILES： S=C1N=C(C2=CC3C=CC=CC=3O2)NO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 2.8
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 3-(1-Benzofuran-2-yl)-1,2,4-oxadiazole-5-thiol

3-(1-Benzofuran-2-yl)-1,2,4-Oxadiazole-5-thiol: A Comprehensive Overview

The compound with CAS No. 1343081-94-6, known as 3-(1-Benzofuran-2-yl)-1,2,4-Oxadiazole-5-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the aromaticity of a benzofuran moiety with the heterocyclic properties of an oxadiazole ring. The presence of a thiol group further enhances its functional versatility, making it a promising candidate for various applications.

Benzofuran is a bicyclic aromatic compound consisting of a benzene ring fused to a furan ring. Its structure imparts high stability and aromaticity, which are key properties for many chemical applications. In the case of 3-(1-Benzofuran-2-yl)-1,2,4-Oxadiazole-5-thiol, the benzofuran moiety is attached to the oxadiazole ring at the 3-position. This positioning allows for optimal conjugation between the two aromatic systems, resulting in enhanced electronic properties.

The oxadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. It is known for its ability to act as both an electron-deficient and electron-rich system depending on the substituents attached. In this compound, the thiol group (-SH) at the 5-position introduces additional functionality. Thiols are known for their ability to form strong bonds with metals and other surfaces, making this compound potentially useful in surface modification and catalysis.

Recent studies have explored the electronic properties of 3-(1-Benzofuran-2-yl)-1,2,4-Oxadiazole-5-thiol using computational methods such as density functional theory (DFT). These studies have revealed that the molecule exhibits significant π-conjugation due to the combined effects of the benzofuran and oxadiazole rings. This conjugation not only enhances the molecule's stability but also makes it a potential candidate for use in organic electronics.

In terms of synthesis, 3-(1-Benzofuran-2-yl)-1,2,4-Oxadiazole-5-thiol can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis typically begins with the preparation of benzofuran derivatives followed by their reaction with appropriate oxadiazole precursors. The thiol group can be introduced either during or after the cyclization step depending on the desired product.

The physical and chemical properties of this compound have been extensively studied. Its solubility in common organic solvents such as dichloromethane and DMF makes it suitable for solution-based applications. Additionally, its thermal stability up to 200°C under inert conditions makes it ideal for high-temperature processes.

One of the most promising applications of 3-(1-Benzofuran-2-yli)-Oxadiazole-thiol lies in its potential use as a building block for advanced materials. For instance, its ability to form self-assembled monolayers (SAMs) on metal surfaces could be exploited in surface engineering and nanotechnology. Furthermore, its electronic properties make it a candidate for use in organic field-effect transistors (OFETs) and other electronic devices.

Recent research has also highlighted its potential in biochemistry. The thiol group's reactivity with metal ions such as copper and zinc suggests that this compound could serve as a chelating agent in metalloenzyme mimics or drug delivery systems. Additionally, its aromaticity and heterocyclic nature make it a potential candidate for use in medicinal chemistry.

In conclusion, 3-(1-Benzofuran-2-yli)-Oxadiazole-thiol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure combines the benefits of aromaticity with functional versatility, making it an attractive target for further research and development.